Methyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate

• Molecular Formula: C7H6Br2O2S
• Molecular Weight: 314.00 g/mol
• IUPAC Name: methyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate
• InChI: InChI=1S/C7H6Br2O2S/c1-11-7(10)6-4(2-8)5(9)3-12-6/h3H,2H2,1H3
• InChI Key: IWCMSQXCXYFJDJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CS1)Br)CBr

Description

Methyl 4-bromo-3-(bromomethyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C7H6Br2O2S and its molecular weight is 314.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-3-methyl-thiophene-2-carboxylic acid methyl ester (3.0 g, 12.8 mmol), example 31-a, N-bromosuccinimide (2.33 g, 13.1 mmol), and benzoyl peroxide (310 mg, 1.28 mmol) were suspended in 32 mL of benzene and heated at reflux temperature for 16 hours. The reaction mixture was cooled and diluted with ethyl acetate. The reaction mixture was washed successively with saturated bicarbonate solution, brine, saturated ammonium chloride solution, and brine. The organic solvent was dried, filtered, and concentrated. The crude product was purified by flash chromatography eluting from silica gel with a gradient of 0-40% ethyl acetate in hexanes to produce 2.28 g of a yellow solid. NMR (CDCl3, 200 MHz): δ=7.48 (s, 1H), 4.91 (s, 2H), and 3.94 (s, 3H).